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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the selective staining of feldspars in

geochemical samples using sodium cobaltinitrite. This technique is a cornerstone in

petrographic analysis, enabling the visual identification and quantification of potassium feldspar

(K-feldspar) in rocks and sediments. The primary application lies in modal analysis, which is

crucial for rock classification and provenance studies.

Principle of the Method
The staining process relies on a two-step chemical reaction. First, the surface of the sample is

etched with hydrofluoric acid (HF). This acid preferentially attacks silicate minerals, breaking

down the crystal lattice and releasing constituent ions. In the case of K-feldspar (KAlSi₃O₈),

potassium ions (K⁺) are liberated on the mineral surface.

Following the acid treatment, a saturated solution of sodium cobaltinitrite (Na₃Co(NO₂)₆) is

applied. This reagent reacts with the liberated potassium ions to form a bright yellow, insoluble

precipitate of potassium cobaltinitrite (K₃Co(NO₂)₆) directly on the surface of the K-feldspar

grains.[1][2] Plagioclase feldspars and quartz are not stained yellow, allowing for their

differentiation.[1][3]
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Modal Analysis: Facilitates the rapid and accurate determination of the volume percentages

of different minerals in a rock, particularly the ratio of K-feldspar to plagioclase and quartz.[1]

[3] This is fundamental for the classification of igneous, metamorphic, and sedimentary

rocks.

Petrographic Description: Enhances the visual identification of K-feldspar in hand specimens

and thin sections, aiding in the detailed description of rock textures and fabrics.

Provenance Studies: By quantifying the feldspar content of sandstones, geologists can infer

the composition of the source rocks from which the sediment was derived.

Field Geology: Adapted field methods allow for the rapid identification of rock types during

geological mapping.

Experimental Protocols
Three common protocols are detailed below for different sample types: rock slabs, thin

sections, and disaggregated grains. Safety Precaution: Hydrofluoric acid is extremely corrosive

and toxic. All procedures involving HF must be conducted in a well-ventilated fume hood with

appropriate personal protective equipment (PPE), including acid-resistant gloves, apron, and

face shield.

Protocol 1: Staining of Rock Slabs
This method is suitable for hand specimens and polished rock slabs to visualize the distribution

of K-feldspar at a macroscopic level.

Reagents:

Concentrated Hydrofluoric Acid (HF), ~48%

Saturated Sodium Cobaltinitrite Solution: Dissolve 60 g of sodium cobaltinitrite
(Na₃Co(NO₂)₆) in 100 mL of deionized water.[4]

Deionized water

Procedure:
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Ensure the rock slab surface is clean and dry.

In a fume hood, immerse the surface of the rock slab in concentrated HF for 15-20 seconds.

[5]

Carefully remove the slab from the acid and rinse thoroughly with a gentle stream of tap

water to remove all traces of HF.[5]

While the surface is still wet, immerse it in the saturated sodium cobaltinitrite solution for 1-

2 minutes.[5]

Remove the slab and rinse again with tap water until the excess reagent is washed away.[5]

Allow the slab to air dry.

Expected Results:

K-feldspar: Stained a bright, opaque yellow.[5]

Plagioclase Feldspar: Appears as a chalky white.[5]

Quartz: Remains a dull, glassy gray.[5]

Micas and other minerals: Generally unaffected, retaining their natural color.[3]

Protocol 2: Staining of Thin Sections
This protocol is designed for standard petrographic thin sections (uncovered) to aid in

microscopic modal analysis.

Reagents:

Hydrofluoric Acid (HF) vapor (from a ~48% solution)

Saturated Sodium Cobaltinitrite Solution: 60 g of Na₃Co(NO₂)₆ in 100 mL of deionized

water.[4]

Barium Chloride (BaCl₂) Solution (optional, for plagioclase staining): 5.5 g BaCl₂ in 100 mL

deionized water.[4]
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Amaranth or Potassium Rhodizonate Solution (optional, for plagioclase staining).

Deionized water

Procedure:

The thin section must be polished (e.g., with 600 grit) and have no coverslip.[4]

In a fume hood, expose the polished surface of the thin section to HF vapor for

approximately 60 seconds. This is typically done by placing the thin section face down over a

container of HF. Do not allow the liquid HF to touch the thin section.[4]

Immediately immerse the etched thin section in the saturated sodium cobaltinitrite solution

for about 1 minute.[4]

Rinse the thin section gently in a beaker of deionized water. Avoid using running water, as it

can wash off the delicate precipitate.[4]

(Optional for plagioclase staining) Immerse the thin section in the BaCl₂ solution for 20

seconds, followed by another gentle rinse in deionized water.[4]

(Optional for plagioclase staining) Immerse the thin section in the amaranth or potassium

rhodizonate solution for 30 seconds to stain the plagioclase pink or red.

Rinse the thin section a final time in deionized water and allow it to dry completely in a

vertical position.[4]

Once dry, a coverslip can be mounted using a standard mounting medium.

Expected Results (under the microscope):

K-feldspar: Stained yellow.

Plagioclase Feldspar: Remains white or is stained pink/red if the optional steps are

performed.

Quartz: Remains colorless and transparent.
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Protocol 3: Staining of Disaggregated Grains
This method is used for unconsolidated sediments or crushed rock samples.

Reagents:

Hydrofluoric Acid (HF) vapor

Concentrated Sodium Cobaltinitrite Solution

Deionized water

Eosine or Malachite Green dye (optional)

Procedure:

Mount a representative sample of the grains on a glass slide.

In a fume hood, expose the grain-mounted slide to HF vapor for 10-15 minutes.[6]

Remove the slide and, using a dropper, cover the grains with the concentrated sodium
cobaltinitrite solution for approximately 2 minutes.[6]

Gently rinse the slide under a slow-flowing tap to remove the excess reagent.[6]

Dry the slide, for example, under an infrared lamp.[6]

(Optional) The slide can be further treated with a dye such as eosine, which will stain the

plagioclase feldspars pink, leaving the K-feldspars yellow.[2]

Expected Results:

K-feldspar: Grains are coated in a yellow precipitate.[6]

Plagioclase Feldspar: Grains are coated in white, or pink if a secondary stain is used.[6]

Quartz: Grains remain unaffected.[6]
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The following table summarizes the key experimental parameters from various published

protocols for staining feldspars.

Parameter Rock Slab Staining
Thin Section
Staining

Disaggregated
Grain Staining

Sample Type
Polished rock slabs,

hand specimens

Uncovered, polished

thin sections
Sieved mineral grains

HF Treatment
Immersion in

concentrated HF
Exposure to HF vapor Exposure to HF vapor

HF Duration 15-20 seconds[5] ~60 seconds[4] 10-15 minutes[6]

Sodium Cobaltinitrite Saturated solution Saturated solution[4]
Concentrated

solution[6]

Staining Time 1-2 minutes[5] ~1 minute[4] ~2 minutes[6]

Primary Outcome
K-feldspar stained

yellow[5]

K-feldspar stained

yellow[4]

K-feldspar stained

yellow[6]

Secondary Staining Not common

Barium Chloride +

Amaranth/Rhodizonat

e for plagioclase[4]

Eosine or Malachite

Green for

plagioclase[2]

Visualization of Experimental Workflow
The following diagrams illustrate the logical flow of the staining protocols.
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Protocol 1: Rock Slab Staining

Start: Clean Rock Slab

Immerse in Conc. HF (15-20s)

Rinse with Water

Immerse in Sodium Cobaltinitrite (1-2 min)

Rinse with Water

Air Dry

End: Stained Slab

Click to download full resolution via product page

Caption: Workflow for staining K-feldspar on rock slabs.
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Protocol 2: Thin Section Staining

Start: Uncovered Thin Section

Expose to HF Vapor (~60s)

Immerse in Sodium Cobaltinitrite (~1 min)

Rinse in Deionized Water

Dry Vertically

End: Stained Thin Section

Click to download full resolution via product page

Caption: Workflow for staining K-feldspar in thin sections.
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Protocol 3: Disaggregated Grain Staining

Start: Grains on Slide

Expose to HF Vapor (10-15 min)

Cover with Sodium Cobaltinitrite (~2 min)

Gently Rinse

Dry Slide

End: Stained Grains

Click to download full resolution via product page

Caption: Workflow for staining disaggregated mineral grains.
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Chemical Staining Pathway

K-Feldspar (KAlSi₃O₈) HF Etching Liberated K⁺ on Surface Sodium Cobaltinitrite
(Na₃Co(NO₂)₆)

Yellow Precipitate
(K₃Co(NO₂)₆)

Click to download full resolution via product page

Caption: Chemical pathway for K-feldspar staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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